3,9-Bis(2,4-di-tert-butylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
3,9-Bis(2,4-di-tert-butylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
Brand Name:
Vulcanchem
CAS No.:
26741-53-7
VCID:
VC0057288
InChI:
InChI=1S/C33H50O6P2/c1-29(2,3)23-13-15-27(25(17-23)31(7,8)9)38-40-34-19-33(20-35-40)21-36-41(37-22-33)39-28-16-14-24(30(4,5)6)18-26(28)32(10,11)12/h13-18H,19-22H2,1-12H3
SMILES:
CC(C)(C)C1=CC(=C(C=C1)OP2OCC3(CO2)COP(OC3)OC4=C(C=C(C=C4)C(C)(C)C)C(C)(C)C)C(C)(C)C
Molecular Formula:
C33H50O6P2
Molecular Weight:
604.7 g/mol
3,9-Bis(2,4-di-tert-butylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
CAS No.: 26741-53-7
Reference Standards
VCID: VC0057288
Molecular Formula: C33H50O6P2
Molecular Weight: 604.7 g/mol
CAS No. | 26741-53-7 |
---|---|
Product Name | 3,9-Bis(2,4-di-tert-butylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane |
Molecular Formula | C33H50O6P2 |
Molecular Weight | 604.7 g/mol |
IUPAC Name | 3,9-bis(2,4-ditert-butylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane |
Standard InChI | InChI=1S/C33H50O6P2/c1-29(2,3)23-13-15-27(25(17-23)31(7,8)9)38-40-34-19-33(20-35-40)21-36-41(37-22-33)39-28-16-14-24(30(4,5)6)18-26(28)32(10,11)12/h13-18H,19-22H2,1-12H3 |
Standard InChIKey | AIBRSVLEQRWAEG-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1=CC(=C(C=C1)OP2OCC3(CO2)COP(OC3)OC4=C(C=C(C=C4)C(C)(C)C)C(C)(C)C)C(C)(C)C |
Canonical SMILES | CC(C)(C)C1=CC(=C(C=C1)OP2OCC3(CO2)COP(OC3)OC4=C(C=C(C=C4)C(C)(C)C)C(C)(C)C)C(C)(C)C |
Physical Description | DryPowder; DryPowder, OtherSolid; OtherSolid; PelletsLargeCrystals |
Synonyms | Cyclic Neopentanetetrayl Bis(2,4-di-tert-butylphenyl) Ester Phosphorous Acid;_x000B_3,9-bis(2,4-Di-tert-butylphenoxy)- 2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane;_x000B_2,4-di-tert-Butylphenol Dihydrogen Phosphite Cyclic neopentanetetrayl Ester;_x000B_ADK Stab |
PubChem Compound | 93101 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume